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Compound of Interest

Compound Name: Velusetrag hydrochloride

Cat. No.: B1683486 Get Quote

An In-depth Analysis of the Chemical Structure, Physicochemical Properties, and

Pharmacological Profile of a Selective 5-HT4 Receptor Agonist

Abstract
Velusetrag hydrochloride, a potent and highly selective serotonin 5-HT4 receptor agonist, is

an investigational drug with significant therapeutic potential for gastrointestinal motility

disorders, including gastroparesis and chronic idiopathic constipation. This technical guide

provides a detailed overview of its chemical structure, physicochemical properties, and

pharmacological characteristics. The document is intended for researchers, scientists, and drug

development professionals, offering a comprehensive resource summarizing key data,

experimental methodologies, and the underlying mechanisms of action. All quantitative data is

presented in structured tables for clarity, and key biological and experimental processes are

visualized using Graphviz diagrams.

Chemical Structure and Identification
Velusetrag hydrochloride is a complex synthetic molecule. Its chemical identity is well-

defined by its structural formula, IUPAC name, and CAS registry number.

Chemical Structure:

Table 1: Chemical Identification of Velusetrag Hydrochloride
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Identifier Value Reference

IUPAC Name

N-((1R,3r,5S)-8-{(2R)-2-

hydroxy-3-[(methanesulfonyl)

(methyl)amino]propyl}-8-

azabicyclo[3.2.1]octan-3-yl)-2-

oxo-1-(propan-2-yl)-1H-

quinoline-3-carboxamide

hydrochloride

[1]

CAS Number 866933-51-9 [1][2]

Molecular Formula C25H36N4O5S · HCl [2]

Molecular Weight 541.1 g/mol [2]

Physicochemical Properties
The physicochemical properties of Velusetrag hydrochloride are crucial for its formulation,

delivery, and pharmacokinetic profile. While a specific melting point and pKa value are not

readily available in the public domain, other key properties have been characterized.

Table 2: Physicochemical Properties of Velusetrag Hydrochloride

Property Value Reference

Solubility Soluble in DMSO

pKi (5-HT4 Receptor) 7.7

Storage Temperature 4°C (away from moisture)

Note: A precise melting point and pKa for Velusetrag hydrochloride have not been identified

in the reviewed literature. During its development, a key objective was to lower the pKa to

optimize its pharmacokinetic properties.

Pharmacology
Mechanism of Action
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Velusetrag is a potent and high-efficacy agonist of the serotonin 5-HT4 receptor.[1] The 5-HT4

receptor is a G-protein coupled receptor (GPCR) that, upon activation, stimulates adenylyl

cyclase, leading to an increase in intracellular cyclic AMP (cAMP). This signaling cascade in

the enteric nervous system results in enhanced neurotransmitter release, promoting

gastrointestinal motility.
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In Vitro Characterization

In Vivo Evaluation

Clinical Trials

Receptor Binding Assay
(Determine Ki)

cAMP Functional Assay
(Determine EC50 and Emax)

Selectivity Screening
(Panel of receptors)

Pharmacokinetic Studies
(Rat, Dog)

Gastric Emptying Studies
(Rodent models)

Colonic Transit Studies
(Charcoal meal/Carmine red)

Phase I
(Safety and PK in healthy volunteers)

Phase II
(Efficacy and dose-ranging in patients)
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Discovery & Preclinical

Clinical Development

Regulatory & Post-Marketing

Lead Identification
(High-throughput screening)

Lead Optimization
(Structure-Activity Relationship)

In Vitro Profiling
(Potency, Selectivity)

In Vivo Efficacy
(Animal models of GI motility)

Preclinical Toxicology

Investigational New Drug (IND)
Application

Phase I Trials
(Safety, PK)

Phase II Trials
(Efficacy, Dosing)

Phase III Trials
(Pivotal Efficacy & Safety)

New Drug Application (NDA)
Submission

Regulatory Approval

Post-Marketing Surveillance
(Phase IV)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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